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Compound of Interest

Compound Name: Gastrin | (1-14), human

Cat. No.: B612673

A Comparative Analysis of Gastrin | (1-14) from
Commercial Suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Gastrin | (1-14), a significant
peptide fragment of the gastrointestinal hormone Gastrin I. This document is intended to assist
researchers, scientists, and drug development professionals in selecting the most suitable
commercially available Gastrin | (1-14) product for their specific research needs. The analysis
is based on publicly available data from various suppliers and outlines key experimental
protocols for independent verification of product quality.

Gastrin | (1-14) is the 1-14 fragment of human gastrin | peptide and plays a crucial role as a
major hormonal regulator of gastric acid secretion.[1][2][3][4] It is an endogenous,
gastrointestinal peptide hormone.[1][2][3][4][5] Due to its physiological importance, the purity
and activity of synthetic Gastrin | (1-14) are critical for reliable and reproducible experimental
outcomes. This guide outlines the necessary experimental workflows to assess these
parameters.

Supplier Product Specifications

A summary of product specifications from various commercial suppliers is presented below. It is
important to note that these are the suppliers' stated specifications and independent verification
Is always recommended.
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Purit
Supplier Product Name y . Salt Form CAS Number
Specification
MedChemExpres  Gastrin | (1-14),
>98%]1] TFA[1][2] 100940-57-6[6]
s human (TFA)
Echelon Gastrin | (1-14),
o >96%[5] TFA[5] 100940-57-6[5]
Biosciences human
Sigma-Aldrich Gastrin | (1-14) =292% (HPLC) Not Specified 100940-57-6
Cambridge Gastrin | (1-14), -
o 99.26%][2] TFA[2] Not Specified
Bioscience human (TFA)
Biorbyt (via Human Gastrin | N » B
S ) Not Specified Not Specified Not Specified
Doron Scientific) (1-14) peptide
Gastrin | (1-14), - -
TargetMol Not Specified Not Specified 100940-57-6
human
Hangzhou Go ] Research and
] Gastrin | (1-14), ] N
Top Peptide h Industrial Not Specified 100940-57-6[6]
uman
Biotech Grade/98.00

Note: The purity of synthetic peptides is commonly determined by reverse-phase high-
performance liquid chromatography (RP-HPLC).[7][8] Impurities can include truncated
sequences, incompletely deprotected peptides, or by-products from the synthesis process.[7]

[8]

Experimental Protocols

To ensure the quality and activity of Gastrin | (1-14) from any supplier, a series of
characterization experiments are essential. The following protocols provide a framework for
these analyses.

Purity and Identity Verification by HPLC-MS

This protocol outlines the use of High-Performance Liquid Chromatography (HPLC) coupled
with Mass Spectrometry (MS) to determine the purity of the peptide and confirm its identity.[7]

El
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Objective: To separate the target peptide from any impurities and to confirm that the major peak
corresponds to the correct molecular weight of Gastrin | (1-14).

Materials:

e Gastrin | (1-14) samples from different suppliers
o HPLC-grade water

o HPLC-grade acetonitrile (ACN)
 Trifluoroacetic acid (TFA)

o A C18 reverse-phase HPLC column

e HPLC system with a UV detector

e Mass spectrometer

Procedure:

o Sample Preparation: Dissolve the lyophilized peptide in HPLC-grade water to a final
concentration of 1 mg/mL.

e HPLC Method:

Mobile Phase A: 0.1% TFA in water

[¢]

Mobile Phase B: 0.1% TFA in ACN

[e]

[e]

Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes.

Flow Rate: 1 mL/min

o

[¢]

Detection: UV absorbance at 214 nm and 280 nm.[10]

[¢]

Injection Volume: 20 pL

e Mass Spectrometry Method:
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o Couple the HPLC eluent to an electrospray ionization (ESI) mass spectrometer.

o Acquire mass spectra in positive ion mode over a mass-to-charge (m/z) range that
includes the expected value for Gastrin | (1-14) (Molecular Weight: ~1705.7 g/mol ).

o Data Analysis:
o Integrate the peak areas in the HPLC chromatogram to calculate the purity of the peptide.

o Analyze the mass spectrum of the major peak to confirm it matches the theoretical mass
of Gastrin | (1-14).

In Vitro Bioactivity Assay: Gastric Acid Secretion in
Parietal Cells

This protocol describes a cell-based assay to measure the biological activity of Gastrin | (1-14)
by quantifying its ability to stimulate acid secretion in a parietal cell line. Gastrin | stimulates
gastric acid secretion by binding to the CCK2/Gastrin receptors on parietal cells of the
stomach.[5]

Objective: To compare the potency of Gastrin | (1-14) from different suppliers in stimulating a
biological response.

Materials:

Gastrin | (1-14) samples from different suppliers

o Asuitable parietal cell line (e.g., primary isolated rabbit parietal cells or a stable cell line
expressing the CCK2 receptor)

e Cell culture medium (e.g., DMEM)

» Fetal Bovine Serum (FBS)

e pH-sensitive fluorescent dye (e.g., BCECF-AM)

+ H+/K+ ATPase inhibitors (e.g., omeprazole) as a negative control
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e Fluorescence plate reader
Procedure:

o Cell Culture: Culture the parietal cells in appropriate medium and conditions until they reach
80-90% confluency.

e Dye Loading: Load the cells with a pH-sensitive fluorescent dye according to the
manufacturer's instructions. This dye will be used to measure changes in intracellular pH,
which is an indicator of acid secretion.

o Peptide Stimulation:
o Prepare a serial dilution of Gastrin | (1-14) from each supplier.
o Add the different concentrations of the peptides to the cells.

o Include a negative control (no peptide) and a positive control (a known agonist of the
CCK2 receptor).

o Measurement of Acid Secretion:

o Measure the fluorescence of the pH-sensitive dye at appropriate excitation and emission
wavelengths over time using a fluorescence plate reader.

o Adecrease in intracellular pH will be indicated by a change in fluorescence.
o Data Analysis:
o Calculate the dose-response curves for Gastrin | (1-14) from each supplier.

o Determine the EC50 (half-maximal effective concentration) for each sample. This will
provide a quantitative measure of the peptide's potency.

Visualizations
Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the biological context and the experimental approach for the
comparative analysis of Gastrin | (1-14).
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Click to download full resolution via product page

Caption: Gastrin | (1-14) signaling pathway leading to gastric acid secretion.

Experimental Workflow for Comparative Analysis
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Caption: Workflow for the comparative analysis of commercial Gastrin | (1-14).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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